Cas no 2680751-88-4 (benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate)
benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate
- 2680751-88-4
- EN300-28296063
- benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate
-
- Inchi: 1S/C20H19N3O2/c1-2-13-23-15-21-18(17-11-7-4-8-12-17)19(23)22-20(24)25-14-16-9-5-3-6-10-16/h2-12,15H,1,13-14H2,(H,22,24)
- InChI Key: FQYRJALBPCCNNM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC1=C(C2C=CC=CC=2)N=CN1CC=C)=O
Computed Properties
- Exact Mass: 333.147726857g/mol
- Monoisotopic Mass: 333.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 56.2Ų
benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28296063-1g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28296063-5g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28296063-10g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28296063-0.05g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28296063-0.1g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28296063-0.25g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28296063-0.5g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28296063-1.0g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28296063-2.5g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28296063-5.0g |
benzyl N-[4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-yl]carbamate |
2680751-88-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate
Introduction to Benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate (CAS No. 2680751-88-4)
Benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate, identified by its CAS number 2680751-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzyl moiety, a phenyl ring, an imidazole core, and an acrylate unit, makes it a versatile scaffold for further chemical modifications and biological evaluations.
The compound's structure is built upon a central imidazole ring, which is a common pharmacophore in many bioactive molecules. The imidazole ring is flanked by an acrylate group and a benzyl carbamate moiety, both of which contribute to the molecule's reactivity and potential biological activity. The N-substituent at the 4-position of the phenyl ring adds another layer of complexity, enabling diverse interactions with biological targets. This structural arrangement not only makes Benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate a promising candidate for drug discovery but also opens up avenues for synthetic exploration.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Imidazole derivatives, in particular, have shown promise in various pharmacological applications, including antimicrobial, antiviral, and anticancer therapies. The acrylate functional group in Benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate introduces the possibility of further derivatization through Michael addition reactions or Diels-Alder cycloadditions, providing chemists with a rich palette of synthetic options.
One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of the imidazole core with other pharmacophoric elements has been shown to enhance binding affinity and selectivity towards specific biological targets. For instance, studies have demonstrated that imidazole derivatives can interact with enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. Additionally, the presence of the propenyl group suggests that this compound may exhibit favorable pharmacokinetic properties, such as good solubility and bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify key interactions between Benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylicarbamate and target proteins or nucleic acids. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.
The synthesis of Benzyl N-4-phényl-l-(propen-l-lévl)-lH-diazolol-carbamate involves multiple steps that require careful optimization to ensure high yields and purity. The introduction of the acrylate group necessitates protective group strategies to prevent unwanted side reactions during subsequent modifications. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions or organometallic chemistry techniques, can be employed to construct the complex framework of this compound efficiently.
As research in medicinal chemistry continues to evolve, novel synthetic routes and molecular tools are being developed to facilitate the exploration of complex chemical space. Techniques like flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of heterocyclic compounds like Benzyl N-N'-4-phényl-l-(propen-l-lévl)-lH-diazolol-carbamate. These advancements not only improve scalability but also allow for the rapid screening of large libraries of compounds to identify hits with desirable biological properties.
The potential applications of Benzyl N-N'-4-phényl-l-(propen-l-lévl)-lH-diazolol-carbamate extend beyond traditional drug development. Its unique structural features make it an excellent candidate for material science applications, such as the design of novel polymers or functional materials with specific properties. Additionally, its reactivity towards various chemical transformations opens up possibilities for its use as an intermediate in industrial processes or as a building block for more complex molecules.
In conclusion, Benzyl N-N'-4-phényl-l-(propen-l-lévl)-lH-diazolol-carbamate (CAS No. 2680751) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its intricate structure and multifunctional nature make it a valuable asset for both academic research and industrial development. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a pivotal role in shaping the future of medicine and advanced materials.
2680751-88-4 (benzyl N-4-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-5-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)